Cas no 2229097-77-0 (3-hydroxy-3-3-(2-methylphenyl)phenylpropanenitrile)

• Product Name: 3-hydroxy-3-3-(2-methylphenyl)phenylpropanenitrile
• CAS No: 2229097-77-0
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 6508757
• PubChem ID: 165975799
• Update Time: 2025-10-05

3-hydroxy-3-3-(2-methylphenyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-3-(2-methylphenyl)phenylpropanenitrile
• 3-hydroxy-3-[3-(2-methylphenyl)phenyl]propanenitrile
• EN300-1742156
• 2229097-77-0

• Inchi： 1S/C16H15NO/c1-12-5-2-3-8-15(12)13-6-4-7-14(11-13)16(18)9-10-17/h2-8,11,16,18H,9H2,1H3
• InChI Key： DCUNNOMDHVEDDL-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C=CC=C(C=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 237.115364102g/mol
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44Ų

Additional information on 3-hydroxy-3-3-(2-methylphenyl)phenylpropanenitrile

Introduction to 3-Hydroxy-3-(2-Methylphenyl)Phenylpropanenitrile (CAS No. 2229097-77-0)

3-Hydroxy-3-(2-methylphenyl)phenylpropanenitrile, with the CAS number 2229097-77-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxy group, a nitrile group, and a substituted phenyl ring. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical formula of 3-hydroxy-3-(2-methylphenyl)phenylpropanenitrile is C₁₆H₁₅NO₂. The molecular weight is approximately 253.30 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and acetone. Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical use.

3-Hydroxy-3-(2-methylphenyl)phenylpropanenitrile has been the subject of several recent studies due to its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-hydroxy-3-(2-methylphenyl)phenylpropanenitrile has also demonstrated promising antioxidant properties. Oxidative stress plays a crucial role in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for the development of neuroprotective and cardioprotective agents.

The mechanism of action of 3-hydroxy-3-(2-methylphenyl)phenylpropanenitrile is not yet fully understood, but it is believed to involve multiple pathways. One possible mechanism is the modulation of nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. By inhibiting NF-κB activation, this compound may reduce the expression of pro-inflammatory genes and thus exert its anti-inflammatory effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-hydroxy-3-(2-methylphenyl)phenylpropanenitrile. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, 3-hydroxy-3-(2-methylphenyl)phenylpropanenitrile also holds promise as a research tool. Its unique chemical structure makes it an excellent candidate for studying the structure-activity relationships (SAR) of similar compounds. By modifying specific functional groups or substituents, researchers can gain insights into how these changes affect biological activity and develop more potent and selective derivatives.

In conclusion, 3-hydroxy-3-(2-methylphenyl)phenylpropanenitrile (CAS No. 2229097-77-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and clinical utility, making it an exciting area of focus for both academic researchers and pharmaceutical companies.